7-Ethenyl-2,3-dihydro[1,4]dioxino[2,3-c]pyridine

• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 7-ethenyl-2,3-dihydro-[1,4]dioxino[2,3-c]pyridine
• InChI: InChI=1S/C9H9NO2/c1-2-7-5-8-9(6-10-7)12-4-3-11-8/h2,5-6H,1,3-4H2
• InChI Key: WWHICBVKJYFFSG-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC2=C(C=N1)OCCO2

Description

7-Ethenyl-2,3-dihydro[1,4]dioxino[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (d) (1.6 g) in tetrahydrofuran (20 ml) was treated at 0° C. under argon with a solution of potassium t-butoxide in tetrahydrofuran (1M; 7.6 ml, 7.6 mmol). After 2 hours the mixture was partitioned between ethyl acetate—half saturated aqueous ammonium chloride solution. The organic extract was dried and evaporated affording an oil (1.5 g).